Cas no 2770534-47-7 (2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid
• CAS No: 2770534-47-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5980666
• PubChem ID: 165994556
• Update Time: 2025-06-08

2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2770534-47-7
• EN300-37026329
• 2-{4-[(tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid
• 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)15-7-6-14(8-10(16)17)9-13(15,4)5/h6-9H2,1-5H3,(H,16,17)
• InChI Key： QJKDFGYQUQUXTG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid

Comprehensive Overview of 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid (CAS No. 2770534-47-7)

2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid (CAS No. 2770534-47-7) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of a tert-butoxycarbonyl (Boc) protecting group and a dimethylpiperazine moiety makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of protease inhibitors and receptor modulators.

In recent years, the demand for Boc-protected piperazine derivatives like 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid has surged, driven by their applications in peptide synthesis and medicinal chemistry. Researchers frequently search for "Boc-piperazine derivatives in drug design" or "CAS 2770534-47-7 applications," reflecting its relevance in cutting-edge therapeutic development. Its structural features enable selective modifications, making it a preferred choice for optimizing drug candidates with improved bioavailability and target specificity.

The compound's acetic acid functional group further enhances its utility as a linker or spacer in bioconjugation strategies. This aligns with trending topics such as "ADC (antibody-drug conjugate) linker chemistry" and "small-molecule prodrug design," where 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid can play a critical role. Its stability under mild reaction conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols are additional advantages highlighted in recent publications.

From a synthetic perspective, the 3,3-dimethylpiperazine core offers steric hindrance that can influence conformational dynamics in drug-receptor interactions. This has sparked interest in queries like "impact of dimethyl substitution on piperazine bioactivity" and "CAS 2770534-47-7 synthetic routes." The compound's Boc group also facilitates deprotection under acidic conditions, a feature exploited in multi-step syntheses of complex molecules, including kinase inhibitors and GPCR-targeted therapies.

Quality control and analytical characterization of 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, as indicated by searches for "CAS 2770534-47-7 purity standards" and "Boc-piperazine analytical methods." The compound's shelf stability and solubility profiles in organic solvents like DMSO or dichloromethane further contribute to its practicality in laboratory settings.

In conclusion, 2-{4-[(Tert-butoxy)carbonyl]-3,3-dimethylpiperazin-1-yl}acetic acid (CAS No. 2770534-47-7) represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted roles in peptide engineering, drug discovery, and bioconjugation underscore its enduring significance, while ongoing studies continue to uncover novel applications in emerging therapeutic arenas.